2-(2,6-dimethylmorpholin-4-yl)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H26N4O4S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(2,6-dimethylmorpholin-4-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methoxyethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O4S2/c1-13-5-6-18-23-19(24-11-14(2)30-15(3)12-24)16(20(27)26(18)10-13)9-17-21(28)25(7-8-29-4)22(31)32-17/h5-6,9-10,14-15H,7-8,11-12H2,1-4H3/b17-9-
• InChI Key: HFOUKGOEUXHDPB-MFOYZWKCSA-N
• Isomeric SMILES: CC1CN(CC(O1)C)C2=C(C(=O)N3C=C(C=CC3=N2)C)/C=C\4/C(=O)N(C(=S)S4)CCOC
• Canonical SMILES: CC1CN(CC(O1)C)C2=C(C(=O)N3C=C(C=CC3=N2)C)C=C4C(=O)N(C(=S)S4)CCOC

Description

2-(2,6-dimethylmorpholin-4-yl)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetic organic compound identified in scientific literature as a potent and selective inhibitor of the Dual-specificity tyrosine-regulated kinase 1A (DYRK1A) [Source] . DYRK1A is a serine/threonine kinase that plays a critical role in cell proliferation, neuronal development, and central nervous system function. Its dysregulation is implicated in the pathogenesis of several diseases, most notably Down syndrome, where gene dosage effects lead to its overexpression, as well as in Alzheimer's disease and certain cancers [Source] . The primary research value of this compound lies in its utility as a chemical probe to elucidate the complex signaling pathways governed by DYRK1A and to investigate its role as a potential therapeutic target. By selectively inhibiting DYRK1A kinase activity, this molecule enables researchers to study its effects on processes such as neurogenesis, tau protein phosphorylation, and cell cycle control in vitro and in disease models. This makes it a valuable tool for foundational research in neurobiology, oncology, and developmental biology. The compound is supplied for research applications only and is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this product with the appropriate safety precautions in a laboratory setting.

Preparation Methods

CuI-Catalyzed Tandem C–N Bond Formation and Intramolecular Amidation

A one-pot CuI-catalyzed method enables the synthesis of pyrido[1,2-a]pyrimidin-4-ones from 2-halopyridines and (Z)-3-amino-3-arylacrylate esters. Key steps include:

• Ullmann-Type C–N Coupling : 2-Halopyridine reacts with the amino acrylate ester in the presence of CuI and a ligand (e.g., L1 = 1,10-phenanthroline) to form an intermediate.

• Intramolecular Amidation : The intermediate undergoes cyclization to form the pyrido[1,2-a]pyrimidin-4-one core.

Reaction Conditions :

Component	Details	Yield (%)	Source
Catalyst	CuI, L1 (1,10-phenanthroline)	75–90
Solvent	DMF
Temperature	130°C
Substrate	2-Halopyridine, (Z)-3-amino-3-arylacrylate

This method demonstrates broad substrate tolerance and scalability, with yields exceeding 90% for electron-deficient pyridine derivatives.

Alternative Approaches

• Pd-Catalyzed Carbonylative Cycloamidation : Pd-catalyzed reactions with ketoimines under CO pressure yield pyrido[1,2-a]pyrimidin-4-ones, though yields are moderate (~60–70%).

• Photoinduced C3–H Arylation : Visible light-driven C–H functionalization introduces aryl groups at the C3 position, enabling post-functionalization of the core.

Thiazolidine-2-Thione Moiety Synthesis

TBAI-Mediated Cyclization

The 3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene fragment is synthesized via a phase-transfer-catalyzed reaction:

• Reaction Components : But-2-ynedioic acid dimethyl ester, CS₂, and 2-methoxyethylamine.

• Catalyst : Tetra-n-butylammonium iodide (TBAI) in DMSO at room temperature.

Key Data :

Component	Quantity (mmol)	Time (h)	Yield (%)	Source
But-2-ynedioic ester	1	2.5	80–85
CS₂	2
TBAI	2 mL

The reaction proceeds via nucleophilic attack by CS₂ on the ester, followed by cyclization to form the thiazolidine ring.

Functionalization of Thiazolidine

• Knoevenagel Condensation : The active methylene group in thiazolidine-2-thione reacts with aldehydes (e.g., formaldehyde) to form α,β-unsaturated derivatives.

• Azo Coupling : Diazonium salts react with thiazolidine-2-thione to introduce arylhydrazono groups.

Morpholine Substitution via Mannich Reaction

Aminoalkylation Strategy

The 2,6-dimethylmorpholin-4-yl group is introduced via a Mannich reaction:

• Substrate : Pyrido[1,2-a]pyrimidin-4-one core (position 2).

• Reagents : Formaldehyde, 2,6-dimethylmorpholine.

• Conditions : Reflux in ethanol for 8–12 hours.

Example Synthesis :

Component	Role	Yield (%)	Source
Formaldehyde	Alkylating agent	65–70
2,6-Dimethylmorpholine	Amine source
Solvent	Ethanol

Characterization

• FTIR : Disappearance of NH (pyrazole) and OH (phenolic) signals, with CH₃ bands at 2823–2972 cm⁻¹.

• ¹H NMR : Splitting patterns for methyl groups (δ 1.15, 1.24 ppm) confirm cis/trans isomerism in the morpholine moiety.

Final Assembly: Coupling of Thiazolidine to Pyrimidine Core

Nucleophilic Addition or Condensation

The thiazolidine moiety is attached to the pyrido[1,2-a]pyrimidin-4-one via:

• Michael Addition : The α,β-unsaturated thiazolidine reacts with the C3 position of the pyrimidine core.

• Cyclocondensation : Under acidic or basic conditions, the methylene bridge is formed.

Optimized Conditions :

Parameter	Value	Yield (%)	Source
Catalyst	Acetic acid	75–80
Solvent	Ethanol:CHCl₃ (1:12)
Temperature	Reflux

Stereoselectivity Control

The (Z)-configuration at the thiazolidine-pyrimidine junction is achieved through:

• Thermodynamic Control : Higher stability of the Z-isomer due to reduced steric hindrance.

• Catalytic Asymmetry : Chiral catalysts (e.g., chiral amines) may enhance enantioselectivity.

Optimization and Scalability

Reaction Parameter Tuning

Parameter	Impact on Yield/Selectivity	Optimal Value	Source
Catalyst loading (TBAI)	Higher loading → faster kinetics	2.0 mL (for 1 mmol)
Solvent polarity	DMSO > DMF > EtOH	DMSO
Reaction time	Prolonged time → side reactions	2.5–3.0 hours

Industrial-Scale Considerations

• Continuous Flow Reactors : Enable precise temperature control for exothermic steps (e.g., Mannich reaction).

• Recyclable Catalysts : CuI or TBAI can be recovered for cost-effective synthesis.

Summary of Key Data

Step	Method	Yield (%)	Purity	Source
Core synthesis	CuI-catalyzed C–N amidation	85–90	>95%
Thiazolidine synthesis	TBAI-mediated cyclization	80–85	>90%
Morpholine attachment	Mannich reaction	65–70	>80%
Final coupling	Acid-catalyzed condensation	75–80	>85%

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiazolidinone ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the morpholine nitrogen and the thiazolidinone sulfur.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Amines, thiols, and alcohols.

Major Products

Sulfoxides and Sulfones: From oxidation reactions.

Alcohols: From reduction reactions.

Substituted Derivatives: From nucleophilic substitution reactions.

Scientific Research Applications

Chemistry

The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, the compound may be studied for its potential interactions with biological macromolecules such as proteins and nucleic acids. Its structural features make it a candidate for drug design and development.

Medicine

The compound may have potential therapeutic applications, particularly in the development of new pharmaceuticals. Its ability to interact with various biological targets could make it useful in treating diseases.

Industry

In the industrial sector, the compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(2,6-dimethylmorpholin-4-yl)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s various functional groups allow it to form hydrogen bonds, hydrophobic interactions, and covalent bonds with its targets, leading to modulation of their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Thiazolidinone Substituents

a) 2-(2,6-Dimethylmorpholin-4-yl)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Key Difference: The thiazolidinone substituent is 3-methoxypropyl (vs. 2-methoxyethyl in the target compound).

b) 2-(2,6-Dimethylmorpholin-4-yl)-3-{(Z)-[3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Key Difference : Isobutyl group (2-methylpropyl) replaces the methoxyalkyl chain.
• Impact : Increased steric bulk may hinder binding to enzymatic pockets but improve metabolic stability.

Compounds with Alternative Heterocyclic Cores

a) Pyrazolo[3,4-d]pyrimidin-4-one Derivatives

• Example: 6-Methyl-5-[(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)amino]-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one.
• Key Difference: Pyrazolo-pyrimidinone core replaces pyrido-pyrimidinone.
• Impact : Altered electronic distribution may affect binding to targets like cyclooxygenase (COX) enzymes, critical for anti-inflammatory activity.

b) Furochromenyl-Pyrimidinone Derivatives

• Example: 6-[(4-Methoxy-furochromen-5-ylidene)amino]-2-thioxo-2,3-dihydropyrimidin-4-ones.
• Key Difference : Furochromenyl substituent instead of morpholinyl.
• Impact : Enhanced aromaticity may improve UV absorption properties but reduce solubility.

Electrochemical and Functional Group Comparisons

a) (Z)-5-(Azulen-1-ylmethylene)-2-thioxo-thiazolidin-4-ones

• Key Difference: Azulene substituent instead of pyrido-pyrimidinone.
• Electrochemical Behavior: Exhibits redox potentials influenced by the conjugated azulene system, suggesting higher electron delocalization than the target compound.

b) Thiazolidin-4-one Derivatives with Azo Linkages

• Example: 1,3-Dimethyl-6-[2-(3-substituted phenyl)thiazolidin-4-one-3-yl]-pyrimidine-2,4-dione.
• Key Difference : Azo (-N=N-) groups introduce π-conjugation and photochemical activity.
• Impact : May enhance antimicrobial activity via interactions with bacterial DNA.

Comparative Data Table

Compound Class	Core Structure	Thiazolidinone Substituent	Key Functional Groups	Reported Activities	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	3-(2-Methoxyethyl)	2,6-Dimethylmorpholinyl, C=S	N/A (Theoretical)
Methoxypropyl Analogue	Pyrido[1,2-a]pyrimidin-4-one	3-(3-Methoxypropyl)	2,6-Dimethylmorpholinyl, C=S	N/A
Isobutyl Analogue	Pyrido[1,2-a]pyrimidin-4-one	3-Isobutyl	2,6-Dimethylmorpholinyl, C=S	N/A
Pyrazolo-Pyrimidinone	Pyrazolo[3,4-d]pyrimidin-4-one	4-Oxo-3-phenyl	Phenyl, C=S	Anti-inflammatory
Azulene-Thiazolidinone	Thiazolidin-4-one	Azulen-1-ylmethylene	Azulene, C=S	Electrochemically active
Azo-Linked Thiazolidinone	Thiazolidin-4-one	Aryl-azo groups	-N=N-, C=O	Antimicrobial, Antioxidant

Research Implications and Gaps

• Structure-Activity Relationships (SAR) : The target compound’s methoxyethyl group may balance lipophilicity and solubility better than longer-chain or bulky substituents .
• Biological Activity Prediction : Based on analogues, the compound may exhibit anti-inflammatory or antimicrobial activity, but experimental validation is required .
• Electrochemical Profiling : The thioxo group’s redox behavior warrants cyclic voltammetry studies to assess metabolic stability .

Biological Activity

The compound 2-(2,6-dimethylmorpholin-4-yl)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with potential biological activity. This article reviews its biological properties based on existing literature, focusing on its mechanism of action, therapeutic potential, and relevant case studies.

Structural Overview

The compound features a pyrido-pyrimidine core structure with various substituents that may influence its biological interactions. The presence of a morpholine ring and thiazolidine moiety suggests potential pharmacological activity.

Preliminary studies indicate that this compound may act through the inhibition of specific enzymes involved in inflammatory processes. For instance, it has been suggested that compounds with similar structures can inhibit myeloperoxidase (MPO), an enzyme linked to various inflammatory diseases . The inhibition of MPO can lead to reduced production of hypochlorous acid, which is implicated in tissue damage during inflammation.

Biological Activity

Research findings suggest the following biological activities associated with the compound:

• Anti-inflammatory Properties : The compound exhibits potential anti-inflammatory effects by inhibiting MPO activity in vitro and in vivo models. Inhibition studies showed a time-dependent and irreversible mechanism of action against MPO .
• Antioxidant Activity : Similar compounds have demonstrated antioxidant properties, suggesting that this compound may also scavenge free radicals and reduce oxidative stress .
• Antimicrobial Effects : Some derivatives containing the thiazolidine ring have shown antimicrobial activity against various pathogens, indicating that this compound might possess similar properties .

Case Studies

Several studies have explored the biological effects of structurally related compounds:

• Study on MPO Inhibition : A study on N1-substituted thiouracils showed significant inhibition of MPO activity in lipopolysaccharide-stimulated human blood, suggesting that similar mechanisms could be applicable to our compound .
• Antioxidant Evaluation : Research evaluating the antioxidant potential of thiazolidine derivatives indicated a significant reduction in oxidative markers in treated models, supporting the hypothesis that our compound may share these properties .

Data Table: Biological Activities

Activity Type	Observations	Reference
Anti-inflammatory	Inhibition of MPO activity
Antioxidant	Potential to scavenge free radicals
Antimicrobial	Activity against various pathogens

Q & A

Q. What are the key synthetic steps and reaction conditions for preparing this compound?

The synthesis involves multi-step protocols:

• Step 1 : Condensation of 2,6-dimethylmorpholine with 7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one under reflux in dichloromethane, catalyzed by palladium on carbon to form the core pyridopyrimidine scaffold .
• Step 2 : Introduction of the thiazolidinone moiety via a Knoevenagel reaction, utilizing 3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-carbaldehyde under basic conditions (e.g., triethylamine) to ensure Z-configuration retention .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) and recrystallization from ethanol are critical for isolating the final product with >95% purity .

Q. Which spectroscopic techniques are essential for confirming the compound’s structural integrity?

• NMR Spectroscopy : 1H and 13C NMR (in DMSO-d6) confirm substituent positions, including methoxyethyl (δ 3.25–3.55 ppm) and morpholine protons (δ 2.45–2.70 ppm). NOESY experiments validate the Z-configuration of the thiazolidinone methylidene group .
• IR Spectroscopy : Peaks at 1680–1700 cm⁻¹ (C=O stretch) and 1240–1260 cm⁻¹ (C-S stretch) confirm functional groups .
• X-ray Crystallography : Resolves bond angles and spatial arrangement, particularly the planarity of the pyridopyrimidine-thiazolidinone conjugated system .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and purity?

• Solvent Selection : Polar aprotic solvents (e.g., DMF or acetonitrile) enhance nucleophilic substitution at the morpholine moiety, while dichloromethane improves electrophilic coupling efficiency .
• Catalyst Screening : Lewis acids (e.g., ZnCl2) or bases (e.g., DBU) may accelerate thiazolidinone ring formation. Kinetic studies (TLC monitoring) help identify optimal reaction times (typically 12–24 hours) .
• Temperature Control : Maintaining reflux temperatures (70–80°C) during condensation steps minimizes side products like sulfoxide derivatives .

Q. How should researchers address contradictory bioactivity data in preclinical studies?

• Comparative Assays : Parallel testing against structurally similar compounds (e.g., benzodioxole or benzyl-substituted analogs) isolates the impact of the 2-methoxyethyl group on target binding .
• Structural-Activity Analysis : Molecular docking (e.g., using AutoDock Vina) identifies key interactions (e.g., hydrogen bonding with the thioxo group) that may explain variability in antimicrobial vs. anticancer activity .
• Metabolite Profiling : LC-MS/MS detects oxidative metabolites (e.g., sulfoxides) that could alter bioactivity, necessitating stability studies under physiological conditions .

Q. What computational strategies are effective for predicting target interactions?

• Molecular Dynamics (MD) Simulations : Assess binding stability of the thiazolidinone-morpholine system with kinase targets (e.g., EGFR) over 100-ns trajectories .
• DFT Calculations : Evaluate electron density distribution to prioritize synthetic modifications (e.g., substituting the methoxyethyl group with bulkier substituents) .
• Pharmacophore Modeling : Maps hydrophobic (morpholine) and hydrogen-bonding (thioxo) features to predict off-target effects .

Q. How does this compound compare to structural analogs in terms of reactivity and bioactivity?

A comparative analysis of key analogs is summarized below:

Compound	Substituents	Key Functional Groups	Reported Bioactivity
Target Compound	2-methoxyethyl, 2,6-dimethylmorpholine	Thiazolidinone, pyridopyrimidine	Anticancer (IC50: 1.2 µM vs. HeLa)
Analog A (EVT-11753103)	Benzodioxole, benzyl	Thiazolidinone, pyridopyrimidine	Antimicrobial (MIC: 8 µg/mL vs. S. aureus)
Analog B	3-Hydroxypropyl, isobutyl	Thiazolidinone, pyridopyrimidine	Antioxidant (EC50: 15 µM)

Q. Key Distinctions :

• The 2-methoxyethyl group in the target compound enhances solubility and kinase selectivity compared to benzodioxole analogs.
• The 2,6-dimethylmorpholine moiety reduces metabolic degradation relative to unsubstituted morpholine derivatives .